Cas no 1706461-94-0 (1-ethyl-4-(4-methylphenyl)-1H-pyrrole-2-carboxylic acid)

• Product Name: 1-ethyl-4-(4-methylphenyl)-1H-pyrrole-2-carboxylic acid
• CAS No: 1706461-94-0
• MF: C₁₄H₁₅NO₂
• MW: 229.274403810501
• CID: 5324112
• Update Time: 2025-05-25

1-ethyl-4-(4-methylphenyl)-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-4-(4-methylphenyl)-1H-pyrrole-2-carboxylic acid
• 1-ethyl-4-(p-tolyl)-1H-pyrrole-2-carboxylic acid
• 1-ethyl-4-(4-methylphenyl)pyrrole-2-carboxylic acid

• Inchi： 1S/C14H15NO2/c1-3-15-9-12(8-13(15)14(16)17)11-6-4-10(2)5-7-11/h4-9H,3H2,1-2H3,(H,16,17)
• InChI Key： JDCGYPAKMRCEEN-UHFFFAOYSA-N
• SMILES： OC(C1=CC(C2C=CC(C)=CC=2)=CN1CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 271
• XLogP3: 2.8
• Topological Polar Surface Area: 42.2

Additional information on 1-ethyl-4-(4-methylphenyl)-1H-pyrrole-2-carboxylic acid

1-Ethyl-4-(4-Methylphenyl)-1H-Pyrrole-2-Carboxylic Acid: A Comprehensive Overview

1-Ethyl-4-(4-Methylphenyl)-1H-Pyrrole-2-Carboxylic Acid, also known by its CAS number 1706461-94-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrole derivatives, which are widely studied for their diverse biological activities and potential applications in drug discovery. The structure of this molecule comprises a pyrrole ring substituted with an ethyl group at position 1, a methylphenyl group at position 4, and a carboxylic acid group at position 2. These substituents contribute to its unique chemical properties and reactivity.

The synthesis of 1-Ethyl-4-(4-Methylphenyl)-1H-Pyrrole-2-Carboxylic Acid involves a series of well-established organic reactions, including Friedel-Crafts alkylation, nucleophilic substitution, and oxidation processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to synthesize this compound. For instance, researchers have explored the use of transition metal catalysts to facilitate the formation of the pyrrole ring, thereby improving yield and purity.

One of the most promising applications of this compound lies in its potential as a lead molecule in drug development. Studies have shown that pyrrole derivatives exhibit significant anti-inflammatory, antioxidant, and anticancer activities. Specifically, 1-Ethyl-4-(4-Methylphenyl)-1H-Pyrrole-2-Carboxylic Acid has demonstrated potent inhibitory effects on inflammatory pathways, making it a candidate for treating chronic inflammatory diseases such as arthritis and cardiovascular disorders.

Moreover, this compound has shown remarkable selectivity towards certain enzymes and receptors, which is crucial for drug specificity. For example, recent research has highlighted its ability to inhibit the activity of cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling. This property positions it as a potential alternative to nonsteroidal anti-inflammatory drugs (NSAIDs), which often come with adverse side effects.

In addition to its pharmacological applications, 1-Ethyl-4-(4-Methylphenyl)-1H-Pyrrole-2-Carboxylic Acid has also garnered attention in materials science. Its unique electronic properties make it a suitable candidate for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. Researchers have explored its ability to act as an electron acceptor in organic semiconductors, which could enhance the efficiency of these devices.

The structural versatility of this compound also lends itself to further functionalization. By modifying the substituents on the pyrrole ring, chemists can tailor its properties for specific applications. For instance, introducing electron-withdrawing groups can increase its stability and solubility, while electron-donating groups can enhance its reactivity towards certain biological targets.

Recent studies have also delved into the mechanistic aspects of this compound's biological activity. Advanced computational methods, such as molecular docking and dynamics simulations, have provided insights into how it interacts with target proteins at the molecular level. These studies have revealed that the carboxylic acid group plays a critical role in binding to specific residues on the protein surface, thereby influencing its activity.

In terms of safety and toxicity profiles, preliminary studies indicate that 1-Ethyl-4-(4-Methylphenyl)-1H-Pyrrole-2-Carboxylic Acid exhibits low toxicity at therapeutic concentrations. However, further research is needed to fully understand its long-term effects and potential for bioaccumulation.

Looking ahead, the development of novel analogs and derivatives of this compound holds immense promise for advancing both therapeutic and materials-based applications. Collaborative efforts between chemists, biologists, and engineers will be essential to unlock its full potential and bring it closer to clinical or industrial use.